Cas no 34684-61-2 (1,3,5,7-Octanetetrone, 1-phenyl-)

• Product Name: 1,3,5,7-Octanetetrone, 1-phenyl-
• CAS No: 34684-61-2
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 1464131
• Update Time: 2024-08-23

1,3,5,7-Octanetetrone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Octanetetrone, 1-phenyl-
• 1-phenyl-1,3,5,7-octanetetraone

• Inchi： 1S/C14H14O4/c1-10(15)7-12(16)8-13(17)9-14(18)11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
• InChI Key： CYSOMODJFKKEFT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CC(=O)CC(=O)CC(=O)C

Computed Properties

• Exact Mass: 246.08922

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 396.6±22.0 °C(Predicted)
• PSA: 68.28
• pka: 6.42±0.10(Predicted)